![molecular formula C9H10BrN3OS B5794971 N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide](/img/structure/B5794971.png)
N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme involved in the metabolism of glutamine. BPTES has gained significant attention in the scientific community due to its potential as a therapeutic agent for various diseases, including cancer.
Mechanism of Action
N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide inhibits glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. This inhibition leads to a decrease in the levels of glutamate and other downstream metabolites, which are essential for cancer cell survival. This compound has been shown to selectively target cancer cells that are dependent on glutamine for survival, while sparing normal cells.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to inhibit tumor growth in animal models of cancer. This compound has been shown to have minimal toxicity in normal cells, making it a potentially safe therapeutic agent.
Advantages and Limitations for Lab Experiments
N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in various assays. This compound has also been shown to selectively target cancer cells, making it a potentially effective therapeutic agent. However, this compound has some limitations, including its low solubility and stability, which can affect its efficacy in vivo.
Future Directions
There are several future directions for the study of N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide. One direction is to further investigate its potential therapeutic applications in cancer treatment, including its use in combination with other anticancer drugs. Another direction is to improve its solubility and stability to enhance its efficacy in vivo. Additionally, this compound can be further studied for its potential use in other diseases, such as neurodegenerative disorders, where glutaminase has been implicated in disease pathology.
Synthesis Methods
N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide can be synthesized using various methods, including the reaction of 5-bromo-2-pyridineamine with carbon disulfide to form 5-bromo-2-pyridinyl isothiocyanate, which is then reacted with 3-aminopropanamide to form this compound.
Scientific Research Applications
N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively target cancer cells that are dependent on glutamine for survival, while sparing normal cells. This compound has also been studied for its potential use in combination with other anticancer drugs to enhance their efficacy.
Properties
IUPAC Name |
N-[(5-bromopyridin-2-yl)carbamothioyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN3OS/c1-2-8(14)13-9(15)12-7-4-3-6(10)5-11-7/h3-5H,2H2,1H3,(H2,11,12,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBERXJOSOVNCNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC(=S)NC1=NC=C(C=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.